Cas no 1806841-94-0 (Methyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate)

• Product Name: Methyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate
• CAS No: 1806841-94-0
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4875951
• Update Time: 2025-05-25

Methyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate

• Inchi： 1S/C10H8F2N2O3/c1-17-9(16)3-6-5(4-13)8(15)2-7(14-6)10(11)12/h2,10H,3H2,1H3,(H,14,15)
• InChI Key： BGCUZBLSNKWKOM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(C#N)=C(CC(=O)OC)N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 471
• XLogP3: 0.5
• Topological Polar Surface Area: 79.2

Additional information on Methyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate

Methyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate: A Comprehensive Overview

Methyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate, also known by its CAS number 1806841-94-0, is a complex organic compound with a unique chemical structure. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry due to their versatile properties and applications. The name itself highlights several key functional groups: the cyano group at position 3, the difluoromethyl group at position 6, and the hydroxyl group at position 4. These functional groups contribute significantly to the compound's reactivity, stability, and potential applications in drug discovery, agrochemicals, and materials science.

The synthesis of Methyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate involves a series of carefully designed organic reactions. Researchers often employ multi-step synthesis strategies, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium catalysts in cross-coupling reactions has become a cornerstone in constructing complex pyridine derivatives like this one.

One of the most intriguing aspects of this compound is its potential as a building block in medicinal chemistry. The presence of the cyano group and the hydroxyl group makes it an attractive candidate for further functionalization. These groups can serve as attachment points for various bioactive moieties, enabling the creation of novel drug candidates with enhanced pharmacokinetic properties. Recent studies have explored its role as a scaffold for kinase inhibitors and other enzyme-targeting agents.

In addition to its medicinal applications, Methyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate has shown promise in agrochemical research. The difluoromethyl group imparts unique electronic properties that can enhance the compound's stability under environmental conditions. This makes it a potential candidate for herbicides or fungicides with improved efficacy and reduced environmental impact. Researchers are actively investigating its photostability and bioavailability to assess its suitability for agricultural applications.

The structural uniqueness of this compound also lends itself to applications in materials science. The pyridine ring's aromaticity and electron-withdrawing groups can be exploited in designing advanced materials such as organic semiconductors or light-emitting diodes (LEDs). Recent breakthroughs in crystal engineering have highlighted how such compounds can be used to create highly ordered molecular crystals with desirable electronic properties.

From a mechanistic standpoint, Methyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate exhibits interesting reactivity patterns. The interplay between the cyano, difluoromethyl, and hydroxyl groups influences its participation in various chemical transformations. For example, the hydroxyl group can act as a nucleophile in substitution reactions, while the cyano group can serve as an electron-withdrawing group to stabilize transition states during electrophilic attacks.

Recent computational studies have provided deeper insights into the electronic structure of this compound. Advanced quantum mechanical calculations reveal that the conjugation between the pyridine ring and the substituents significantly affects its reactivity and stability. These findings are crucial for designing more efficient synthetic routes and predicting its behavior in different chemical environments.

In conclusion, Methyl 3-cyano-6-(difluoromethyl)-4-hydroxypyridine-2-acetate is a multifaceted compound with immense potential across various scientific domains. Its unique combination of functional groups makes it an invaluable tool for researchers seeking innovative solutions in drug discovery, agrochemicals, and materials science. As ongoing studies continue to unravel its properties and applications, this compound stands at the forefront of modern chemical research.